5-(4-chlorobenzylidene)-3-(1-piperidinylmethyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(4-chlorophenyl)methylidene]-3-(piperidin-1-ylmethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H17ClN2O2S/c17-13-6-4-12(5-7-13)10-14-15(20)19(16(21)22-14)11-18-8-2-1-3-9-18/h4-7,10H,1-3,8-9,11H2/b14-10+
• InChI Key: JLZITXVGZHHAJS-GXDHUFHOSA-N
• Canonical SMILES: C1CCN(CC1)CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O
• Isomeric SMILES: C1CCN(CC1)CN2C(=O)/C(=C\C3=CC=C(C=C3)Cl)/SC2=O
• Molecular Formula: C16H17ClN2O2S
• Molecular Weight: 336.8 g/mol

Description

5-(4-chlorobenzylidene)-3-(1-piperidinylmethyl)-1,3-thiazolidine-2,4-dione is a synthetic compound that has been widely studied for its potential therapeutic applications. It is commonly referred to as CBP or CBZ, and its chemical structure is shown below:

Mechanism of Action

CBP acts as an inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the degradation of incretin hormones. By inhibiting DPP-4, CBP increases the levels of incretin hormones in the body, which in turn leads to increased insulin secretion and glucose uptake. CBP also has anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
CBP has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease blood glucose levels, improve insulin sensitivity, and reduce inflammation. CBP has also been shown to have anti-tumor effects, possibly through its ability to inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

CBP has several advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. However, one limitation of CBP is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for the study of CBP. One area of research is the potential use of CBP in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the development of more efficient synthesis methods for CBP. Additionally, further studies are needed to fully understand the mechanism of action of CBP and its potential therapeutic applications in various diseases.

Scientific Research Applications

CBP has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. CBP has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.